Cas no 25882-73-9 (3-methyloctanal)

• Product Name: 3-methyloctanal
• CAS No: 25882-73-9
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 914093
• PubChem ID: 117284
• Update Time: 2025-05-27

3-methyloctanal Chemical and Physical Properties

Names and Identifiers

• 3-methyloctanal
• AKOS006272793
• heptane-2-acetaldehyde
• DTXSID90948765
• 25882-73-9
• ZOBGMJLKAHONRM-UHFFFAOYSA-N
• EINECS 247-312-5
• NS00047698
• SCHEMBL1409723
• MFCD00462683

• Inchi： 1S/C9H18O/c1-3-4-5-6-9(2)7-8-10/h8-9H,3-7H2,1-2H3
• InChI Key： ZOBGMJLKAHONRM-UHFFFAOYSA-N
• SMILES： O=CCC(C)CCCCC

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8355 (estimate)
• Melting Point: -18°C (estimate)
• Boiling Point: 189.85°C (estimate)
• Flash Point: 58.9°C
• Refractive Index: 1.4204 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-methyloctanal

Recent Advances in the Study of 25882-73-9 and 3-Methyloctanal in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 25882-73-9 and the product 3-methyloctanal have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, fragrance chemistry, and as intermediates in synthetic pathways. This research brief aims to summarize the latest findings related to these substances, highlighting their biological activities, synthetic methodologies, and potential industrial applications.

Recent studies have focused on the synthesis and characterization of 25882-73-9, a compound with potential pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and stability under various conditions. Preliminary findings suggest that 25882-73-9 exhibits promising bioactivity, particularly in modulating specific enzymatic pathways relevant to inflammatory diseases.

3-Methyloctanal, a volatile organic compound with a distinctive odor, has been the subject of research in both fragrance chemistry and agrochemical applications. A recent study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy as a pest attractant, offering a sustainable alternative to traditional pesticides. Additionally, its role in the synthesis of flavor and fragrance compounds has been explored, with novel catalytic methods being developed to enhance its production efficiency.

In the pharmaceutical domain, 3-methyloctanal has shown potential as a precursor in the synthesis of bioactive molecules. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of novel antimicrobial agents. The study highlighted its ability to serve as a key intermediate in the construction of complex molecular frameworks, which exhibited significant activity against drug-resistant bacterial strains.

Further investigations into the toxicological profiles of both 25882-73-9 and 3-methyloctanal are underway. Recent in vitro and in vivo studies have provided preliminary data on their safety and pharmacokinetics, which are critical for their potential adoption in therapeutic applications. Regulatory assessments are also being conducted to ensure compliance with international safety standards.

In conclusion, the ongoing research on 25882-73-9 and 3-methyloctanal underscores their multifaceted roles in chemical biology and pharmaceutical sciences. While significant progress has been made in understanding their properties and applications, further studies are needed to fully exploit their potential. The integration of these compounds into industrial and therapeutic pipelines holds promise for addressing current challenges in drug discovery and sustainable chemistry.